

Quantitative Comparison of Diclofenac Transdermal Formulations

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diclofenac Diethylamine

CAS No.: 78213-16-8

Cat. No.: S572436

Get Quote

The following table summarizes key performance data from scientific studies on various diclofenac formulations. Note that the "transdermal patch" data is inferred from research on advanced patch prototypes, not a commercially available 1.3% diclofenac epolamine patch.

| Formulation Type | Diclofenac Salt / Type | Drug Concentration | Key Permeation Findings | Study Type & Model |
|------------------|--------------------------------|--------------------|--|-------------------------|
| Hydrogel | Diclofenac Sodium | 1% | Cumulative absorption after 5h was ~10x that of a 1.16% DDEA emulsion gel and ~2x that of a 2.32% DDEA emulsion gel [1]. | Ex vivo, human skin [1] |
| Emulgel | Diclofenac Sodium | 1% | Showed significantly greater extent of drug permeation and retention in human skin compared to other formulations (e.g., gel, ointment) [2]. | Ex vivo, human skin [2] |
| Emulsion (DDEA) | Diclofenac Diethylamine (DDEA) | 1.16% | Exhibited statistically significant higher permeation at 24h (554 ng/cm ²) vs. a 5% diclofenac sodium gel (361 ng/cm ²); 7-fold | Ex vivo, human skin [3] |

| Formulation Type | Diclofenac Salt / Type | Drug Concentration | Key Permeation Findings | Study Type & Model |
|------------------------------------|-------------------------|--------------------|---|-------------------------|
| | | | higher percentage of applied dose permeated [3]. | |
| Gel (High Concentration) | Diclofenac Sodium | 5% | Lower cumulative absorption (361 ng/cm ²) and percentage of applied dose permeated (0.077%) compared to a 1.16% DDEA emulsion, despite higher drug concentration [3]. | Ex vivo, human skin [3] |
| Nanofiber Patch (Prototype) | Diclofenac Diethylamine | N/S | Demonstrated controlled release and enhanced skin permeation of DDEA when combined with penetration enhancers (farnesol, nerolidol) [4]. | Ex vivo, rat skin [4] |

Abbreviations: DDEA (**Diclofenac Diethylamine**); N/S (Not Specified).

Detailed Experimental Data and Protocols

For a deeper understanding, here are the methodologies and findings from the key studies cited.

Human Skin Permeation: Hydrogel vs. Emulsion Gels

- **Objective:** To compare the ex vivo transdermal flux of three topical diclofenac formulations [1].
- **Protocol:**
 - **Skin Model:** Human abdominal skin, dermatomed to ~500 µm [1].
 - **Method:** Franz diffusion cells, receptor compartment maintained at 32°C [1].
 - **Application:** ~200 mg of test formulation applied to donor cell [1].
 - **Analysis:** Receptor medium sampled over 48 hours; diclofenac concentration determined by validated HPLC [1].
- **Key Findings:**

- The 1% diclofenac sodium hydrogel showed a faster onset and greater absorption rate than the emulsion gels (DDEA 1.16% and 2.32%) [1].
- Raman spectroscopy indicated that the homogeneous mixture of the hydrogel may contribute to its superior performance compared to the non-homogeneous emulsion gels [1].

Human Skin Permeation: Emulsion (DDEA) vs. High-Concentration Gel

- **Objective:** To compare the skin permeability of a 1.16% DDEA emulsion and a 5% diclofenac sodium gel [3].
- **Protocol:**
 - **Skin Model:** Ex vivo human abdominal skin, dermatomed to ~400 µm; barrier integrity confirmed [3].
 - **Method:** Franz diffusion cells, static type, maintained at 32°C [3].
 - **Application:** Single, fixed dose of 10 mg/cm² applied to 0.64 cm² skin area [3].
 - **Analysis:** Receptor fluid sampled over 24h; diclofenac quantified by LC-MS/MS [3].
- **Key Findings:**
 - The 1.16% DDEA emulsion had **54% higher cumulative absorption** than the 5% diclofenac sodium gel, demonstrating that a higher drug concentration does not guarantee better absorption [3].
 - **Formulation characteristics:** The DDEA emulsion had lower viscosity (10.29 Pa.s) than the Na gel (24.82 Pa.s), which may influence spreadability and drug release [3].


Advanced Patch Development: Nanofiber Formulations

- **Objective:** To formulate and evaluate nanofibers loaded with DDEA for use as a transdermal patch [4].
- **Protocol:**
 - **Formulation: Diclofenac diethylamine** nanofibers prepared using electrospinning with EC and PVA polymers, with/without penetration enhancers (farnesol, nerolidol) [4].
 - **Analysis:**
 - **Drug State:** DSC and XRD analyses confirmed the transition of crystalline DDEA to an amorphous state within the nanofiber matrix, enhancing solubility and release [4].
 - **Release & Permeation:** Drug release and permeation rates were tested using Franz diffusion cells with cellophane membranes and rat skin [4].
- **Key Findings:**

- The incorporation of penetration enhancers produced uniform, bead-free nanofibers and positively influenced drug release and skin permeation [4].
- The combination of EC and PVA polymers with a penetration enhancer is promising for creating effective DDEA transdermal patches [4].

Experimental Workflow for Formulation Comparison

The diagram below outlines a generalized experimental workflow for comparing transdermal formulations, based on the methodologies cited.



[Click to download full resolution via product page](#)

Key Insights for Drug Development Professionals

- **Formulation Supersedes Concentration:** A lower-concentration, well-designed emulsion (DDEA 1.16%) can outperform a higher-concentration gel (Na 5%) in terms of total skin permeation. This highlights that excipient composition, salt form, and microstructure (Q3) are critical factors beyond quantitative (Q1) and qualitative (Q2) sameness [2] [3].

- **Salt Form and Vehicle Matter: Diclofenac diethylamine** in an emulsion vehicle demonstrated favorable permeation. Furthermore, research into patches shows that formulating DDEA into amorphous nanofibers can enhance release and permeation profiles [3] [4].
- **Systemic Exposure is Lower with Topicals:** A clinical study found that systemic exposure with a 1% diclofenac sodium gel was 5- to 17-fold lower than with oral diclofenac, resulting in less pronounced systemic effects [5]. This is a key consideration for balancing efficacy and safety.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Hydrogel increases diclofenac skin permeation and ... [pmc.ncbi.nlm.nih.gov]
2. Formulation and Evaluation of the In Vitro Performance ... [pmc.ncbi.nlm.nih.gov]
3. not all topical diclofenac formulations are the same [pmc.ncbi.nlm.nih.gov]
4. Preparation and characterization of diclofenac transdermal ... [sciencedirect.com]
5. Systemic bioavailability of topical diclofenac sodium gel 1 ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Quantitative Comparison of Diclofenac Transdermal Formulations]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b572436#diclofenac-diethylamine-transdermal-patch-vs-gel-performance>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com